Cas no 2229663-00-5 (1-(2-nitroethenyl)-3-trifluoromethanesulfonylbenzene)

• Product Name: 1-(2-nitroethenyl)-3-trifluoromethanesulfonylbenzene
• CAS No: 2229663-00-5
• MF: C₉H₆F₃NO₄S
• MW: 281.208451747894
• CID: 6407436
• PubChem ID: 137729526
• Update Time: 2025-05-22

1-(2-nitroethenyl)-3-trifluoromethanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-nitroethenyl)-3-trifluoromethanesulfonylbenzene
• EN300-1990426
• 2229663-00-5

• Inchi： 1S/C9H6F3NO4S/c10-9(11,12)18(16,17)8-3-1-2-7(6-8)4-5-13(14)15/h1-6H/b5-4+
• InChI Key： MPLRCOJAMYJQDI-SNAWJCMRSA-N
• SMILES： S(C(F)(F)F)(C1C=CC=C(/C=C/[N+](=O)[O-])C=1)(=O)=O

Computed Properties

• Exact Mass: 280.99696333g/mol
• Monoisotopic Mass: 280.99696333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88.3Ų

Additional information on 1-(2-nitroethenyl)-3-trifluoromethanesulfonylbenzene

Comprehensive Overview of 1-(2-nitroethenyl)-3-trifluoromethanesulfonylbenzene (CAS No. 2229663-00-5)

1-(2-nitroethenyl)-3-trifluoromethanesulfonylbenzene (CAS No. 2229663-00-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. The compound features a nitroethenyl group and a trifluoromethanesulfonyl moiety, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly exploring its use as a building block for more complex molecules, particularly in the development of novel drug candidates and functional materials.

The growing interest in 1-(2-nitroethenyl)-3-trifluoromethanesulfonylbenzene is reflected in the surge of online searches for terms such as "nitroethenyl derivatives," "trifluoromethanesulfonylbenzene applications," and "CAS 2229663-00-5 synthesis." These keywords highlight the compound's relevance in cutting-edge research and its potential to address challenges in green chemistry and sustainable synthesis. With the rise of AI-driven drug discovery and computational chemistry, this compound has also become a subject of interest for virtual screening and molecular modeling studies.

One of the most notable features of 1-(2-nitroethenyl)-3-trifluoromethanesulfonylbenzene is its electron-withdrawing properties, which make it a valuable intermediate in cross-coupling reactions and catalysis. The trifluoromethanesulfonyl group, in particular, is known for its ability to enhance the stability and reactivity of aromatic systems, making this compound a preferred choice for high-performance materials and electronic applications. Recent studies have also explored its potential in photocatalysis, a field that aligns with the global push toward renewable energy and carbon-neutral technologies.

In the context of pharmaceutical research, 1-(2-nitroethenyl)-3-trifluoromethanesulfonylbenzene has been investigated for its role in the synthesis of bioactive molecules. Its structural motifs are often found in compounds with antimicrobial, anti-inflammatory, and anticancer properties. This has led to increased demand for high-purity samples of CAS No. 2229663-00-5, particularly among researchers working on targeted therapies and precision medicine.

The compound's stability under various conditions also makes it a candidate for advanced material science applications. For instance, its incorporation into polymeric matrices and nanocomposites has been explored to improve mechanical and thermal properties. These developments are particularly relevant to industries focused on lightweight materials and energy storage, where innovation is driven by the need for more efficient and sustainable solutions.

As the scientific community continues to uncover new applications for 1-(2-nitroethenyl)-3-trifluoromethanesulfonylbenzene, its commercial and academic significance is expected to grow. The compound's compatibility with flow chemistry and continuous manufacturing processes further enhances its appeal in an era where process optimization and cost reduction are paramount. With ongoing advancements in analytical techniques and spectroscopic methods, researchers are better equipped than ever to unlock the full potential of this versatile molecule.